4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride

• IUPAC Name: 4-[2-[(3,4-dimethoxyphenyl)methylamino]ethyl]benzenesulfonamide;hydrochloride
• InChI: InChI=1S/C17H22N2O4S.ClH/c1-22-16-8-5-14(11-17(16)23-2)12-19-10-9-13-3-6-15(7-4-13)24(18,20)21;/h3-8,11,19H,9-10,12H2,1-2H3,(H2,18,20,21);1H
• InChI Key: IRYMAFPEBVHJRO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNCCC2=CC=C(C=C2)S(=O)(=O)N)OC.Cl
• Molecular Formula: C17H23ClN2O4S
• Molecular Weight: 386.9 g/mol

Description

4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride, also known as DBIBS hydrochloride, is a sulfonamide compound that has gained significant attention in scientific research.

Mechanism of Action

4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride hydrochloride exerts its therapeutic effects by inhibiting the activity of certain enzymes, such as carbonic anhydrase and matrix metalloproteinases, which are involved in cancer growth and inflammation. Additionally, this compound hydrochloride can induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound hydrochloride has been shown to have a variety of biochemical and physiological effects, including the inhibition of angiogenesis, the formation of new blood vessels that are necessary for tumor growth. This compound hydrochloride can also reduce the production of pro-inflammatory cytokines, which are involved in the development of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride hydrochloride is its specificity towards certain enzymes, making it a potentially effective therapeutic agent. However, it also has limitations, such as its poor solubility in water and potential toxicity at high doses.

Future Directions

There are many potential future directions for research on 4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride hydrochloride. One area of interest is its potential use in combination with other therapeutic agents, such as chemotherapy drugs, to enhance their effectiveness. Additionally, further studies are needed to determine the optimal dosage and administration of this compound hydrochloride for therapeutic use. Finally, research on the potential use of this compound hydrochloride in other disease states, such as autoimmune disorders, is also warranted.
Conclusion:
In conclusion, this compound hydrochloride is a sulfonamide compound that has shown promise in scientific research for its potential therapeutic applications in cancer and inflammation. Its mechanism of action involves the inhibition of certain enzymes and the induction of apoptosis in cancer cells. Despite its limitations, this compound hydrochloride represents a promising avenue for future research in the field of therapeutics.

Synthesis Methods

4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride hydrochloride can be synthesized through a multistep process, starting with the reaction between 3,4-dimethoxybenzaldehyde and 2-bromoethylamine hydrobromide to form 2-(3,4-dimethoxybenzylamino)ethanol. This intermediate is then reacted with benzenesulfonyl chloride to produce the final product, this compound hydrochloride.

Scientific Research Applications

4-{2-[(3,4-dimethoxybenzyl)amino]ethyl}benzenesulfonamide hydrochloride hydrochloride has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and inflammation. Studies have shown that this compound hydrochloride can inhibit the growth of cancer cells and reduce inflammation in various animal models.